Cas no 1190697-29-0 (1-(3-(9,9-Dimethyl-9h-fluoren-2-yl)phenyl)isoquinoline)

• Product Name: 1-(3-(9,9-Dimethyl-9h-fluoren-2-yl)phenyl)isoquinoline
• CAS No: 1190697-29-0
• MF: C₃₀H₂₃N
• MW: 397.510327577591
• CID: 2193872
• PubChem ID: 53488142
• Update Time: 2025-04-21

1-(3-(9,9-Dimethyl-9h-fluoren-2-yl)phenyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-(9,9-Dimethyl-9h-fluoren-2-yl)phenyl)isoquinoline
• 1-[3-(9,9-dimethylfluoren-2-yl)phenyl]isoquinoline
• DB-353890
• DTXSID00705447
• 1-[3-(9,9-Dimethyl-9H-fluoren-2-yl)phenyl]isoquinoline
• 1190697-29-0

• Inchi： 1S/C30H23N/c1-30(2)27-13-6-5-12-25(27)26-15-14-22(19-28(26)30)21-9-7-10-23(18-21)29-24-11-4-3-8-20(24)16-17-31-29/h3-19H,1-2H3
• InChI Key： BFFDJKVSUPRWAN-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC=CC=2C=1C1=CC=CC(=C1)C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 397.183
• Monoisotopic Mass: 397.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 7.9